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Compound of Interest
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Compound Name: ) _
(dimethylamino)acrylate

Cat. No.: B151985

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-acetyl-3-(dimethylamino)acrylate is a versatile trifunctional building block extensively
utilized in organic synthesis. Its unique enamine structure combined with electron-withdrawing
acetyl and ethyl ester groups imparts both nucleophilic and electrophilic characteristics, making
it a valuable precursor for the synthesis of a wide array of complex molecules, particularly
heterocyclic compounds with significant biological activity. This technical guide provides a
comprehensive overview of its chemical properties, detailed experimental protocols for its
synthesis, and its applications in the development of pharmacologically active compounds.

Chemical Identification and Properties

The compound is most commonly identified by the CAS Registry Number 51145-57-4. An
alternative, less frequently encountered CAS number is 203186-58-7. It is crucial for
researchers to be aware of both identifiers to ensure comprehensive literature and database
searches.

Physicochemical Properties
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Property Value Reference
CAS Registry Number 51145-57-4 [1]
Synonymous CAS RN 203186-58-7 [2]
Molecular Formula CoH15NOs [2]
Molecular Weight 185.22 g/mol [2]
ethyl (2E)-2-acetyl-3-
IUPAC Name ] Y1 (2E) ) Y N/A
(dimethylamino)prop-2-enoate
Light yellow to brown clear
Appearance o [1]
liquid
Boiling Point 128 °C @ 0.2 mmHg N/A
Melting Point 41-44 °C N/A
Density 1.038 g/cm3 (Predicted) N/A
- Slightly soluble in Chloroform,
Solubility N/A

Ethyl Acetate, and Methanol

Synthesis of Ethyl 2-acetyl-3-
(dimethylamino)acrylate

The most prevalent and efficient method for the synthesis of Ethyl 2-acetyl-3-

(dimethylamino)acrylate is the condensation reaction between ethyl acetoacetate and N,N-

dimethylformamide dimethyl acetal (DMF-DMA).[2] This reaction is typically performed under

anhydrous conditions and can be catalyzed by a base to enhance the reaction rate.[2]

Experimental Protocol: Condensation Reaction

Materials:

o Ethyl acetoacetate

¢ N,N-dimethylformamide dimethyl acetal (DMF-DMA)
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e Anhydrous Toluene (or other suitable anhydrous solvent)

o Base catalyst (e.g., sodium ethoxide, optional)

» Nitrogen or Argon gas supply

o Standard laboratory glassware for anhydrous reactions (round-bottom flask, condenser, etc.)
e Heating and stirring apparatus (magnetic stirrer with heating mantle)

e Rotary evaporator

Procedure:

e Reaction Setup: A dry, round-bottom flask equipped with a magnetic stir bar and a reflux
condenser is flushed with an inert gas (nitrogen or argon) to ensure anhydrous conditions.

o Reagent Addition: Ethyl acetoacetate is dissolved in an appropriate volume of anhydrous
toluene and added to the reaction flask.

e Initiation of Reaction: N,N-dimethylformamide dimethyl acetal (DMF-DMA) is added to the
stirred solution. If a base catalyst is used, it is added at this stage. The molar ratio of ethyl
acetoacetate to DMF-DMA is typically 1:1 to 1:1.2.

o Reaction Conditions: The reaction mixture is heated to a temperature of 80-100°C and
stirred under an inert atmosphere. The progress of the reaction can be monitored by thin-
layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete
within several hours.[2]

e Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature. The solvent and any volatile byproducts are removed under reduced pressure
using a rotary evaporator. The resulting crude product can be purified by vacuum distillation
to yield pure Ethyl 2-acetyl-3-(dimethylamino)acrylate.

Applications in Drug Development

Ethyl 2-acetyl-3-(dimethylamino)acrylate serves as a critical intermediate in the synthesis of
various biologically active compounds. Its trifunctional nature allows for the construction of
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diverse molecular scaffolds, particularly nitrogen-containing heterocycles.[2]

Precursor for Biologically Active Heterocycles

This compound is a key starting material for the synthesis of pharmacologically important
scaffolds, including:

e Pyrazolo[1,5-a]pyrimidines: These fused heterocyclic systems are known to exhibit a wide
range of biological activities. They are synthesized by reacting Ethyl 2-acetyl-3-
(dimethylamino)acrylate with various 5-aminopyrazoles.[2]

e Pyrrolo[2,1-f]triazines: This scaffold is a core component of several compounds with
demonstrated antiproliferative effects against human cancer cells.[2]

The reactivity of Ethyl 2-acetyl-3-(dimethylamino)acrylate allows for the regioselective
introduction of acetyl and ester functionalities into the target heterocyclic ring system, which is
invaluable for the rational design of novel drug candidates.[2]

Visualizing Synthesis and Applications
Synthesis Workflow

The following diagram illustrates the primary synthetic route to Ethyl 2-acetyl-3-
(dimethylamino)acrylate.

(Ethyl Acetoacetate) Condensation
|
|

N,N-Dimethylformamide
Dimethyl Acetal (DMF-DMA)

Click to download full resolution via product page

Caption: Synthesis of Ethyl 2-acetyl-3-(dimethylamino)acrylate.

Logical Relationship in Drug Discovery
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The diagram below outlines the logical flow from the starting material to its application in the
synthesis of biologically active compounds.

Synthesis

(Ethyl Acetoacetate) DMF-DMA

Key Precursor

Application in Médicinal Chemistry

Synthesis of
Nitrogen-containing Heterocycles

Drug Discovery &
Development

Click to download full resolution via product page

Caption: Role in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.tcichemicals.com/OP/en/p/E1179
https://www.tcichemicals.com/OP/en/p/E1179
https://www.benchchem.com/product/b151985
https://www.benchchem.com/product/b151985#ethyl-2-acetyl-3-dimethylamino-acrylate-cas-number-lookup
https://www.benchchem.com/product/b151985#ethyl-2-acetyl-3-dimethylamino-acrylate-cas-number-lookup
https://www.benchchem.com/product/b151985#ethyl-2-acetyl-3-dimethylamino-acrylate-cas-number-lookup
https://www.benchchem.com/product/b151985#ethyl-2-acetyl-3-dimethylamino-acrylate-cas-number-lookup
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151985?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

